Cas no 54997-94-3 (4-Cyclopentylbenzenesulfonyl chloride)

• Product Name: 4-Cyclopentylbenzenesulfonyl chloride
• CAS No: 54997-94-3
• MF: C₁₁H₁₃ClO₂S
• MW: 244.737721204758
• MDL: MFCD19200575
• CID: 353118
• PubChem ID: 14574361
• Update Time: 2025-06-14

4-Cyclopentylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-cyclopentyl-
• 4-cyclopentylbenzenesulfonyl chloride
• 4-Cyclopentylbenzene-1-sulfonyl chloride
• LS-09229
• 4-Cyclopentylbenzene-1-sulfonylchloride
• 54997-94-3
• SCHEMBL469037
• AKOS006336577
• MFCD19200575
• DTXSID80561841
• 4-Cyclopentylbenzenesulfonyl chloride

• MDL： MFCD19200575
• Inchi： 1S/C11H13ClO2S/c12-15(13,14)11-7-5-10(6-8-11)9-3-1-2-4-9/h5-9H,1-4H2
• InChI Key： QIUWSLVVXHWTKC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 244.03259
• Monoisotopic Mass: 244.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Additional information on 4-Cyclopentylbenzenesulfonyl chloride

Comprehensive Guide to 4-Cyclopentylbenzenesulfonyl chloride (CAS No. 54997-94-3): Properties, Applications, and Industry Insights

4-Cyclopentylbenzenesulfonyl chloride (CAS No. 54997-94-3) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound features a cyclopentyl group attached to a benzenesulfonyl chloride core, making it a versatile reagent for amide bond formation, sulfonylation reactions, and peptide coupling. Its unique structure contributes to its reactivity, enabling applications in drug discovery, material science, and agrochemical research.

In recent years, the demand for high-purity sulfonyl chlorides like 4-Cyclopentylbenzenesulfonyl chloride has surged due to advancements in small-molecule therapeutics and bioconjugation techniques. Researchers frequently search for "sulfonyl chloride stability," "benzenesulfonyl chloride derivatives," and "CAS 54997-94-3 suppliers," reflecting its industrial relevance. The compound’s low moisture tolerance and storage conditions are also common topics in technical discussions.

From a synthetic perspective, 4-Cyclopentylbenzenesulfonyl chloride is prized for its ability to introduce the sulfonyl functional group into target molecules. This property is critical in designing enzyme inhibitors and protease-targeting drugs, aligning with trends in precision medicine. Its compatibility with green chemistry principles—such as reduced solvent waste—further enhances its appeal in sustainable research.

The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry profiles) is well-documented, aiding in quality control and batch consistency. Analytical chemists often inquire about "54997-94-3 characterization" or "4-Cyclopentylbenzenesulfonyl chloride HPLC methods," underscoring the need for reliable protocols. Proper handling under inert atmospheres and cold storage is recommended to maintain its efficacy.

Emerging applications include its use in photocatalysis and cross-coupling reactions, where its electron-withdrawing nature improves reaction yields. As the pharmaceutical industry shifts toward fragment-based drug design, 4-Cyclopentylbenzenesulfonyl chloride serves as a key building block for scaffold diversification. Its role in biomarker labeling also intersects with diagnostic imaging innovations.

For procurement specialists, factors like "bulk pricing for 54997-94-3" and "custom synthesis options" are critical. The compound’s regulatory compliance (e.g., REACH and GMP standards) ensures its suitability for global markets. Future research may explore its potential in polymeric materials or catalysis, expanding its utility beyond traditional domains.